Cas no 638-08-4 (Stearic anhydride)

• Product Name: Stearic anhydride
• CAS No: 638-08-4
• MF: C₃₆H₇₀O₃
• MW: 550.939212322235
• MDL: MFCD00009004
• CID: 511666
• PubChem ID: 87575701
• Update Time: 2025-06-13

Stearic anhydride Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1,1'-anhydride
• Stearic Anhydride
• octadecanoyl octadecanoate
• Octadecanoic acid, anhydride
• Stearicanhydride
• Stearic acid anhydride
• Octadecanoic anhydride
• Octadecanoic acid, 1,1'-anhydride
• WVJVHUWVQNLPCR-UHFFFAOYSA-N
• C36H70O3
• E(R) degrees EEaou
• Octadecanoic anhydride #
• Stearic anhydride, 98%
• 6980AF
• Stearic anhydride, >=97.0% (GC)
• SY051776
• 638-08-4
• DB-054555
• DTXSID101014665
• A24504
• MFCD00009004
• S0083
• AKOS016015529
• HY-W127547
• NS00041694
• CS-0185772
• AS-56857
• SCHEMBL152597
• Benzene-1,2-disulfonic acid dichloride;o-Benzenedisulfonylchlorid
• D82072
• EINECS 211-318-6
• DTXCID00811118
• Stearic anhydride

• MDL： MFCD00009004
• Inchi： 1S/C36H70O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)39-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
• InChI Key： WVJVHUWVQNLPCR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 550.53200
• Monoisotopic Mass: 550.53249609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White powder
• Density: 0.84
• Melting Point: 70.0 to 73.0 deg-C
• Boiling Point: 526.9°C
• Flash Point: 236.1±7.5 °C
• Refractive Index: 1.4362 (estimate)
• PSA: 43.37000
• LogP: 12.57920
• Solubility: Not determined

Stearic anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Stearic anhydride

Recent Advances in the Application of Stearic Anhydride (CAS 638-08-4) in Chemical and Biomedical Research

Stearic anhydride (CAS 638-08-4), a derivative of stearic acid, has garnered significant attention in recent years due to its versatile applications in chemical synthesis, drug delivery, and material science. This research briefing synthesizes the latest findings on the properties, synthesis, and biomedical applications of stearic anhydride, highlighting its potential as a key reagent in pharmaceutical formulations and biomaterial development.

Recent studies have explored the role of stearic anhydride in the synthesis of lipid-based drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated its efficacy in enhancing the stability and bioavailability of hydrophobic drugs through the formation of self-assembled nanostructures. The study reported a 40% improvement in drug-loading capacity compared to traditional carriers, underscoring the compound's utility in nanomedicine.

In the field of biomaterials, stearic anhydride has been utilized as a crosslinking agent for biodegradable polymers. A breakthrough study in Biomaterials Science (2024) revealed that stearic anhydride-modified poly(lactic-co-glycolic acid) (PLGA) scaffolds exhibited superior mechanical properties and controlled degradation rates, making them ideal for tissue engineering applications. The research team attributed these enhancements to the anhydride's ability to form stable ester linkages with polymer chains.

From a synthetic chemistry perspective, novel catalytic methods for stearic anhydride production have emerged. A 2024 Green Chemistry publication described an enzyme-mediated process that achieves 95% yield at mild temperatures, significantly reducing energy consumption compared to conventional thermal methods. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing clinical research has identified potential therapeutic applications of stearic anhydride derivatives. Phase I trials of a stearic anhydride-conjugated anticancer prodrug showed promising results in tumor targeting, with reduced systemic toxicity compared to conventional chemotherapy. Researchers speculate that the lipophilic nature of the stearic moiety contributes to enhanced cellular uptake and retention.

Despite these advances, challenges remain in the large-scale application of stearic anhydride, particularly regarding its purification and storage stability. Recent analytical developments, including a novel HPLC-MS method published in Analytical Chemistry (2023), have improved quality control protocols for pharmaceutical-grade stearic anhydride, addressing previous concerns about batch-to-batch variability.

The convergence of these research trajectories suggests that stearic anhydride (CAS 638-08-4) will continue to play a pivotal role in the development of next-generation drug delivery systems and biomaterials. Future studies are expected to focus on optimizing its biocompatibility profile and exploring novel derivatives with tailored physicochemical properties for specific medical applications.